Cas no 2171611-92-8 (4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid)

• Product Name: 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid
• CAS No: 2171611-92-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5867049
• PubChem ID: 165570692
• Update Time: 2025-07-20

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid
• EN300-1522991
• 2171611-92-8
• 4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-methoxybutanoic acid

• Inchi： 1S/C26H30N2O6/c1-33-17(13-23(29)30)14-27-25(31)24(16-7-6-8-16)28-26(32)34-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,16-17,22,24H,6-8,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ILZPMXBEWFCULU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(CC(=O)O)OC)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid

Comprehensive Analysis of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid (CAS No. 2171611-92-8)

The compound 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid (CAS No. 2171611-92-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

One of the key features of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS for its orthogonality and ease of removal under mild conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, which are trending topics in the scientific community. The compound’s methoxybutanoic acid moiety further enhances its solubility and reactivity, making it suitable for high-throughput screening applications.

In recent years, the rise of personalized medicine and targeted drug delivery has spurred interest in peptide-based therapeutics. 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid is being explored for its potential to modify peptide backbones, improving their bioavailability and stability. This aligns with frequently searched terms like "peptide modifications for drug delivery" and "Fmoc-protected amino acids in SPPS", highlighting its relevance in current research trends.

The cyclobutyl ring in this compound introduces conformational rigidity, which is a desirable trait in medicinal chemistry. Rigid structures often enhance binding affinity to biological targets, a topic frequently discussed in forums and publications. Additionally, the 3-methoxybutanoic acid segment contributes to the compound’s metabolic stability, addressing common challenges in peptide drug development. These attributes make CAS No. 2171611-92-8 a subject of interest for researchers investigating structure-activity relationships (SAR).

From a synthetic perspective, 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid exemplifies the convergence of organic chemistry and biotechnology. Its synthesis involves multi-step protocols, including Fmoc protection and cyclobutane ring formation, which are frequently searched topics among chemists. The compound’s versatility also extends to bioconjugation techniques, where it can serve as a linker for attaching functional groups to biomolecules.

In conclusion, 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methoxybutanoic acid (CAS No. 2171611-92-8) represents a cutting-edge tool in peptide science and drug design. Its structural complexity and functional adaptability position it at the forefront of innovations in therapeutic development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and biochemical research.